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Compound of Interest

Compound Name: SD-70

Cat. No.: B1223934

For Researchers, Scientists, and Drug Development Professionals

Introduction

SD-70 is a small molecule inhibitor of the histone demethylase IMJD2C (KDM4C), identified by
the chemical name N-(furan-2-yl(8-hydroxyquinolin-7-yl)methyl)isobutyramide and CAS number
332173-89-4.[1][2][3][4] This compound is utilized in research, particularly in studies related to
cancer, for its ability to modulate epigenetic mechanisms by inhibiting the demethylase activity
of KDMA4C.[1][3][5][6][7] Proper solubilization and storage of SD-70 are critical to ensure its
stability, activity, and the reproducibility of experimental results. These application notes provide
detailed protocols for the effective handling of the SD-70 compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of SD-70 is presented in the table
below.
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Property Value Reference

N-(furan-2-yl(8-
Chemical Name hydroxyquinolin-7- [1112]
yl)methyl)isobutyramide

Synonyms SD70, JHDM Inhibitor VIII [2][4]
CAS Number 332173-89-4 [11[2][3][4]
Molecular Formula C1sH18N203 [11121141181
Molecular Weight 310.35 g/mol [1][2][8]
Purity >98% (HPLC) [11[2]

Solubility Data

The solubility of SD-70 has been reported in dimethyl sulfoxide (DMSO). The available data
from various suppliers is summarized below. It is recommended to perform small-scale
solubility tests to confirm the optimal concentration for your specific stock solution needs.

Solvent Reported Solubility Supplier/Source
DMSO 10 mM ProbeChem[8]
100 mg/mL (requires ) )
DMSO o Holzel-Diagnostika[9]
sonication)

Based on the reported data, DMSO is the recommended solvent for preparing stock solutions
of SD-70. For a 10 mM stock solution, dissolve 3.1035 mg of SD-70 in 1 mL of DMSO. If higher
concentrations are required, sonication may be necessary to facilitate dissolution as suggested
by the 100 mg/mL data.

Storage Conditions

Proper storage of SD-70 is crucial for maintaining its stability and efficacy. Recommendations
for storage of both the solid compound and stock solutions vary slightly between suppliers.
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Recommended
Form Storage Duration Supplier/Source
Temperature
Solid (Powder) -20°C 3years Holzel-Diagnostika[9]
Solid (Powder) 4°C 2 years Holzel-Diagnostika[9]
Stock Solution -80°C 6 months MedchemExpress[10]
Stock Solution -20°C 1 month MedchemExpress[10]

For long-term storage, it is recommended to store the solid compound at -20°C. For stock

solutions in DMSO, storage at -80°C is preferable for long-term stability. For short-term use,

aliquots can be stored at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution of
SD-70 in DMSO

This protocol describes the preparation of a 10 mM stock solution of SD-70, a commonly used

concentration for in vitro experiments.

Materials:

e SD-70 compound (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Microcentrifuge tubes or amber glass vials

o Pipettes and sterile, disposable tips

o \ortex mixer

e Sonicator (optional)
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Procedure:

Equilibration: Allow the vial containing the solid SD-70 compound to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of SD-70 powder using a calibrated
analytical balance. For 1 mL of a 10 mM stock solution, weigh 3.1035 mg of SD-70.

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed SD-70. For a 10 mM solution, add 1 mL of DMSO for every 3.1035 mg of
compound.

 Dissolution:
o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution for any undissolved patrticles.
o If particles remain, sonicate the solution in a water bath for 5-10 minutes.

» Aliquoting and Storage:

o Once the SD-70 is completely dissolved, aliquot the stock solution into smaller, single-use
volumes in microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage, store the aliquots at -80°C. For short-term storage (up to one
month), -20°C is acceptable.

Workflow for Solubilization and Storage of SD-70

The following diagram illustrates the general workflow for the proper handling of the SD-70
compound.
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Workflow for SD-70 Solubilization and Storage
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Caption: Workflow for the solubilization and storage of the SD-70 compound.
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Signaling Pathway Context

SD-70 functions by inhibiting the KDM4/IMJD2 family of histone demethylases, specifically
KDMA4C. These enzymes play a crucial role in epigenetic regulation by removing methyl groups
from lysine residues on histones, particularly H3K9me3 and H3K36me3. Inhibition of KDM4C
by SD-70 leads to an increase in the levels of these methylation marks, which can alter gene
expression. In the context of prostate cancer, SD-70 has been shown to repress the androgen
receptor (AR) transcriptional program.
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Simplified Signaling Pathway of SD-70 Action
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Caption: Simplified diagram of SD-70's mechanism of action.

Safety Precautions
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e Always handle SD-70 in a well-ventilated area, preferably within a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

» Avoid inhalation of the powder and contact with skin and eyes.

 In case of accidental exposure, follow the first-aid measures outlined in the SDS.

Disclaimer: This document is intended for informational purposes only and is based on publicly
available data. Researchers should always consult the manufacturer's specific product
information and safety data sheets and perform their own validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. SD-70| 332173-89-4 | Histone Demethylase | MOLNOVA [molnova.com]
e 2. molnova.com [molnova.com]
e 3.SD70 | CAS#:332173-89-4 | Chemsrc [chemsrc.com]

e 4. JHDM Inhibitor VIII, SD70 - CAS 332173-89-4 - Calbiochem | 531662
[merckmillipore.com]

e 5.SD-70 - Drug Targets, Indications, Patents - Synapse [synapse.patsnhap.com]
e 6. mdpi.com [mdpi.com]

e 7. A comprehensive study of epigenetic alterations in hepatocellular carcinoma identifies
potential therapeutic targets - PubMed [pubmed.ncbi.nim.nih.gov]

e 8. probechem.com [probechem.com]
e 9. SD-70 (HY-121522-25mg) bei Holzel-Diagnostika [hoelzel-biotech.com]

e 10. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1223934?utm_src=pdf-body
https://www.benchchem.com/product/b1223934?utm_src=pdf-custom-synthesis
https://www.molnova.com/en/ProductsThr/SD-70.html
https://www.molnova.com/files/document/COA/COA_M14117.pdf
https://www.chemsrc.com/en/cas/332173-89-4_1561682.html
https://www.merckmillipore.com/IN/en/product/JHDM-Inhibitor-VIII-SD70-CAS-332173-89-4-Calbiochem,EMD_BIO-531662
https://www.merckmillipore.com/IN/en/product/JHDM-Inhibitor-VIII-SD70-CAS-332173-89-4-Calbiochem,EMD_BIO-531662
https://synapse.patsnap.com/drug/8aac594085bd48a2bb73a43ac3168d47
https://www.mdpi.com/1424-8247/17/7/962
https://pubmed.ncbi.nlm.nih.gov/30880225/
https://pubmed.ncbi.nlm.nih.gov/30880225/
https://www.probechem.com/userfiles/Products/PDF/PC-70332/PC-7033201/PC-7033201_DataSheet.pdf
https://www.hoelzel-biotech.com/de/reagents-chemicals-hy-121522-25mg-sd-70.html
https://www.medchemexpress.com/sd-70.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols for Solubilizing and
Storing SD-70 Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223934#how-to-solubilize-and-store-sd-70-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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